Cas no 921556-44-7 (2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921556-44-7
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 6013147
• PubChem ID: 20933277
• Update Time: 2025-06-08

2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• 2-bromo-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• 2-bromo-N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide
• CCG-176611
• 2bromon(1ethyl2oxo2,3dihydro1hindol5yl)benzenesulfonamide
• F2256-0014
• 921556-44-7
• AKOS001997038

• Inchi： 1S/C16H15BrN2O3S/c1-2-19-14-8-7-12(9-11(14)10-16(19)20)18-23(21,22)15-6-4-3-5-13(15)17/h3-9,18H,2,10H2,1H3
• InChI Key： PTHUADFRYBRZRJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

2-Bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921556-44-7): An Overview

2-Bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921556-44-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds and is characterized by its unique structural features, including a brominated benzene ring and an indole derivative. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a bromine atom at the 2-position and a sulfonamide group attached to the 1-position. The sulfonamide group is further substituted with an indole derivative, specifically 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl. This intricate structure confers the compound with unique chemical and biological properties that have been the focus of numerous studies.

Recent research has highlighted the potential of 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide as a potent inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-y l)benzene - 1 - sulfonamide has also been investigated for its potential as an antiproliferative agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of cancer cells in vitro and in vivo. The mechanism of action appears to involve multiple pathways, including the induction of apoptosis and the inhibition of angiogenesis. These findings suggest that 2-bromo-N-(1 - ethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide could be a valuable tool in the fight against cancer.

The pharmacokinetic properties of 2-bromo-N-(1 - ethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity profile in preclinical models suggests that it may be safe for use in humans.

The structural versatility of 2-bromo-N-(1 - ethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide has also led to its use as a starting point for the synthesis of other bioactive compounds. Chemists have explored various modifications to the core structure to optimize its biological activity and pharmacological properties. For example, substituting different functional groups on the benzene ring or modifying the indole moiety can lead to compounds with enhanced potency or selectivity.

In conclusion, 2-bromo-N-(1 - ethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 yl ) benzene – 1 – sulfonamide (CAS No. 921556 – 44 – 7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in the field.